Cas no 106939-42-8 (2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)-)

• Product Name: 2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)-
• CAS No: 106939-42-8
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 1185242
• PubChem ID: 11041424
• Update Time: 2025-04-20

2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)-
• (3S)-(+)-7,8-Difluoro-3,4-dihydro-3-methyl-2H-[1,4]benzoxazine
• (3S)-7,8-DIFLUORO-3-METHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZINE
• (3S)-7,8-Difluoro-3-methyl-3,4-dihydro-2H-[1,4]benzoxazine
• BVHSAZFNVBBGNX-YFKPBYRVSA-N
• SCHEMBL2330720
• (s)-7,8-difluoro-3,4-dihydro-3-methyl-2h-[1,4]benzoxazine
• (S)-7,8-difluoro-3,4-dihydro-3-methyl-2H-1,4-benzoxazine
• (3S)-3-Methyl-7,8-difluoro-2,3-dihydro-4H-1,4-benzoxazine
• 106939-42-8
• (S)-7,8-Difluoro-3-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine

• Inchi： 1S/C9H9F2NO/c1-5-4-13-9-7(12-5)3-2-6(10)8(9)11/h2-3,5,12H,4H2,1H3/t5-/m0/s1
• InChI Key： BVHSAZFNVBBGNX-YFKPBYRVSA-N
• SMILES： FC1=C(C=CC2=C1OC[C@H](C)N2)F

Computed Properties

• Exact Mass: 185.06527
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26
• LogP: 2.29560

2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature